Cas no 900004-88-8 (N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide)

• Product Name: N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide
• CAS No: 900004-88-8
• MF: C₂₂H₁₇FN₂O₃S₂
• MW: 440.510386228561
• CID: 5493373
• PubChem ID: 16800138
• Update Time: 2025-05-26

N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• F2737-1979
• 900004-88-8
• N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide
• N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide
• N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide
• AKOS024674837

• Inchi： 1S/C22H17FN2O3S2/c1-30(27,28)18-9-5-8-16(12-18)21(26)25(14-15-6-3-2-4-7-15)22-24-19-11-10-17(23)13-20(19)29-22/h2-13H,14H2,1H3
• InChI Key： HFOLIOIPWSPJRJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C(N(C1=NC2C=CC(=CC=2S1)F)CC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 440.06646292g/mol
• Monoisotopic Mass: 440.06646292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 104Ų

Additional information on N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide

Comprehensive Overview of N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (CAS No. 900004-88-8)

N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (CAS No. 900004-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the benzothiazole derivative family, which is widely studied for its diverse biological activities. The presence of a fluoro substituent and a methanesulfonyl group in its molecular structure enhances its reactivity and makes it a valuable intermediate in drug discovery and development.

In recent years, the demand for fluorinated benzothiazole derivatives has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in compounds like N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide due to their potential as kinase inhibitors or modulators of cellular signaling pathways. The fluoro group, in particular, is known to improve metabolic stability and bioavailability, making it a critical feature in modern drug design. Additionally, the methanesulfonyl moiety contributes to the compound's solubility and binding affinity, which are essential for its pharmacological properties.

The synthesis of N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide involves multi-step organic reactions, including condensation and sulfonylation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure the purity and structural integrity of the compound. These methods are crucial for researchers who rely on high-quality intermediates for their studies. The compound's CAS No. 900004-88-8 serves as a unique identifier, facilitating its procurement and regulatory compliance in various jurisdictions.

From an industrial perspective, N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide is often utilized in the development of novel therapeutic agents. Its structural versatility allows for modifications that can target specific enzymes or receptors, making it a promising candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. The growing interest in personalized medicine and targeted drug delivery has further highlighted the importance of such compounds in modern healthcare.

Environmental and safety considerations are also paramount when working with N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its stability. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to ensure safety and reproducibility in its applications. The compound's stability under various conditions, such as temperature and pH, is an area of ongoing investigation.

In the context of artificial intelligence (AI) and machine learning (ML), N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide has been the subject of computational studies aimed at predicting its interactions with biological targets. These in silico approaches complement traditional experimental methods, accelerating the discovery of new drug candidates. The integration of AI-driven drug design with synthetic chemistry is revolutionizing the pharmaceutical industry, and compounds like this are at the forefront of this transformation.

For those seeking further information, the compound's CAS No. 900004-88-8 can be referenced in scientific databases such as PubChem, ChemSpider, and Reaxys. These platforms provide detailed physicochemical data, literature references, and supplier information, making them invaluable resources for researchers. The compound's IUPAC name and molecular formula are also frequently searched terms, reflecting the high level of interest in its properties and applications.

In summary, N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (CAS No. 900004-88-8) represents a fascinating area of research with broad implications for drug development and biochemical studies. Its unique structure, combined with the growing capabilities of computational chemistry and high-throughput screening, positions it as a compound of significant scientific and industrial relevance. As the field of precision medicine continues to evolve, the role of such specialized intermediates will only become more critical.